5-(3-chlorophenyl)-N-(naphthalen-2-yl)-4-(trifluoromethyl)-1,3-thiazol-2-amine

• Molecular Formula: C20H12ClF3N2S
• Molecular Weight: 404.8 g/mol
• IUPAC Name: 5-(3-chlorophenyl)-N-naphthalen-2-yl-4-(trifluoromethyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C20H12ClF3N2S/c21-15-7-3-6-14(10-15)17-18(20(22,23)24)26-19(27-17)25-16-9-8-12-4-1-2-5-13(12)11-16/h1-11H,(H,25,26)
• InChI Key: WAPGPZQZFMEMTF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)NC3=NC(=C(S3)C4=CC(=CC=C4)Cl)C(F)(F)F

Description

5-(3-chlorophenyl)-N-(naphthalen-2-yl)-4-(trifluoromethyl)-1,3-thiazol-2-amine is a complex organic compound that belongs to the thiazole family. This compound is characterized by the presence of a thiazole ring, a naphthalene moiety, and a trifluoromethyl group, making it a unique and versatile molecule in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3-chlorophenyl)-N-(naphthalen-2-yl)-4-(trifluoromethyl)-1,3-thiazol-2-amine typically involves multi-step organic reactions One common method includes the cyclization of appropriate precursors under controlled conditions

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process might include the use of automated reactors and continuous flow systems to maintain consistent reaction parameters and reduce production costs.

Chemical Reactions Analysis

Types of Reactions

5-(3-chlorophenyl)-N-(naphthalen-2-yl)-4-(trifluoromethyl)-1,3-thiazol-2-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can modify the functional groups, leading to different derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a wide range of derivatives with different functional groups.

Scientific Research Applications

5-(3-chlorophenyl)-N-(naphthalen-2-yl)-4-(trifluoromethyl)-1,3-thiazol-2-amine has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a candidate for drug development due to its unique structural features.

Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-(3-chlorophenyl)-N-(naphthalen-2-yl)-4-(trifluoromethyl)-1,3-thiazol-2-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

5-(3-chlorophenyl)-N-(naphthalen-2-yl)-4-methyl-1,3-thiazol-2-amine: Similar structure but lacks the trifluoromethyl group.

5-(3-chlorophenyl)-N-(naphthalen-2-yl)-4-(trifluoromethyl)-1,3-oxazole-2-amine: Contains an oxazole ring instead of a thiazole ring.

Uniqueness

The presence of the trifluoromethyl group and the thiazole ring in 5-(3-chlorophenyl)-N-(naphthalen-2-yl)-4-(trifluoromethyl)-1,3-thiazol-2-amine makes it unique compared to similar compounds